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Compound of Interest

Compound Name: 6-Hydroxy-4-nonanone

Cat. No.: B14639738 Get Quote

Despite its defined chemical structure and commercial availability, a comprehensive review of

scientific literature and patent databases reveals a significant lack of in-depth information

regarding the discovery, history, and biological activity of 6-Hydroxy-4-nonanone. This

technical overview serves to consolidate the sparse available data and highlight the

considerable gaps in the public knowledge base concerning this γ-hydroxyketone.

Chemical Identity and Properties
6-Hydroxy-4-nonanone is a C9 aliphatic ketone containing a hydroxyl group on the sixth

carbon. Basic chemical information has been compiled from various chemical databases.[1][2]

[3][4][5]

Property Value Source

CAS Number 52762-53-5 [1][3][4]

Molecular Formula C₉H₁₈O₂ [1][2][4]

Molecular Weight 158.241 g/mol [2]

Synonyms 6-hydroxy-nonan-4-one [1][3]

At present, detailed experimental data such as nuclear magnetic resonance (NMR) or infrared

(IR) spectra, melting point, and boiling point are not readily available in published scientific

literature.
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Synthesis and Discovery
The history of the discovery of 6-Hydroxy-4-nonanone, including the individuals, location, and

date of its first synthesis or isolation, remains undocumented in accessible scientific journals

and historical records. While a potential synthetic route is suggested by some chemical

suppliers, detailed experimental protocols, including reaction conditions, purification methods,

and analytical characterization of the product, are not provided.

One supplier suggests a synthesis pathway involving the reaction of 2-pentanone with

butyraldehyde. This would likely proceed through an aldol addition reaction, a common method

for forming β-hydroxy ketones, followed by further reactions to yield the γ-hydroxy ketone

structure. However, without a primary literature source, the specifics of this synthesis remain

unconfirmed.

Biological Activity and Signaling Pathways
There is a notable absence of published research on the biological activity of 6-Hydroxy-4-
nonanone. Searches of prominent life science and medicinal chemistry journals have not

yielded any studies investigating its effects on biological systems, its potential therapeutic

applications, or its involvement in any signaling pathways. Therefore, no information can be

provided on its mechanism of action, pharmacological properties, or toxicological profile.

Experimental Protocols
Due to the lack of primary research articles, no detailed experimental protocols for the

synthesis, purification, or analysis of 6-Hydroxy-4-nonanone can be provided.

Logical Relationships in Synthesis
While a specific experimental workflow for the synthesis of 6-Hydroxy-4-nonanone is not

documented, a generalized logical workflow for a potential aldol-based synthesis can be

conceptualized.
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Conceptual Aldol-Based Synthesis Workflow

Starting Materials:
2-Pentanone and Butyraldehyde

Base-Catalyzed
Aldol Addition

Intermediate:
β-Hydroxy Ketone

[Hypothetical Step]
Further Reaction/
Rearrangement

Final Product:
6-Hydroxy-4-nonanone

Purification

Characterization
(NMR, IR, MS)

Click to download full resolution via product page

Figure 1. A conceptual workflow illustrating a potential, unverified synthesis route for 6-
Hydroxy-4-nonanone based on common organic chemistry principles.

In conclusion, 6-Hydroxy-4-nonanone remains a chemical entity with a significant lack of

publicly available scientific documentation. For researchers, scientists, and drug development

professionals, this compound represents a largely unexplored area of chemical and biological
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research. Any future investigation into this molecule would require foundational studies to

establish its synthesis, characterization, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. chemsynthesis.com [chemsynthesis.com]

3. 52762-53-5(4-Nonanone, 6-hydroxy-) | Kuujia.com [kuujia.com]

4. 4-Nonanone, 6-hydroxy- | 52762-53-5 [chemnet.com]

5. parchem.com [parchem.com]

To cite this document: BenchChem. [6-Hydroxy-4-nonanone: An Obscure Compound with
Limited Publicly Available Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14639738#6-hydroxy-4-nonanone-discovery-and-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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